N-[4-[(E)-2-(1,3-benzothiazol-2-yl)ethenyl]phenyl]-4-chlorobenzenesulfonamide

• IUPAC Name: N-[4-[(E)-2-(1,3-benzothiazol-2-yl)ethenyl]phenyl]-4-chlorobenzenesulfonamide
• InChI: InChI=1S/C21H15ClN2O2S2/c22-16-8-12-18(13-9-16)28(25,26)24-17-10-5-15(6-11-17)7-14-21-23-19-3-1-2-4-20(19)27-21/h1-14,24H/b14-7+
• InChI Key: CZSYJWGANAEJRY-VGOFMYFVSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C=CC3=CC=C(C=C3)NS(=O)(=O)C4=CC=C(C=C4)Cl
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(S2)/C=C/C3=CC=C(C=C3)NS(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H15ClN2O2S2
• Molecular Weight: 426.9 g/mol

Description

“N-[4-[(E)-2-(1,3-benzothiazol-2-yl)ethenyl]phenyl]-4-chlorobenzenesulfonamide” is a chemical compound with the molecular formula C21H15ClN2O2S2. It is a derivative of benzothiazole, a heterocyclic compound with a bicyclic structure consisting of the fusion of benzene and thiazole.

Synthesis Analysis

The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc. A three-component reaction of o-iodoanilines or electron-rich aromatic amines with K2S and DMSO provides 2-unsubstituted benzothiazoles in good isolated yields with good functional group tolerance.

Molecular Structure Analysis

The molecular structure of “N-[4-[(E)-2-(1,3-benzothiazol-2-yl)ethenyl]phenyl]-4-chlorobenzenesulfonamide” is characterized by the presence of a benzothiazole ring, which is a bicyclic structure consisting of the fusion of benzene and thiazole.

Chemical Reactions Analysis

Benzothiazole derivatives can be synthesized from 2-aminothiophenol and aromatic aldehydes in air/DMSO oxidant system. Iodine promotes a condensation of 2-aminothiophenol with aldehydes in DMF, which efficiently provides 2-substituted benzothiazoles.

Scientific Research Applications

Synthesis and Characterization

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Complex Formation

NBTCS can form complexes with certain metal ions. . .

Antibacterial Studies

NBTCS and its metal complexes have been studied for their antibacterial activities. . .

Future Directions

Benzothiazole derivatives have shown potential as antibacterial and anti-tubercular agents. Future research could focus on further exploring the therapeutic potential of these compounds, as well as optimizing their synthesis for industrial production.